Fabrication of a protease sensor for caspase-3 activity detection based on surface plasmon resonance†
Analyst Pub Date: 2013-07-05 DOI: 10.1039/C3AN01137B
Abstract
Diagnosis of apoptosis is essential to the early detection of therapy efficiency and the evaluation of disease progression. Caspase-3 is supposed to be closely related to cellular apoptosis. We describe here a label-free surface plasmon resonance (

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